Cas no 1173019-50-5 (1,7-Dibromoheptane-1,2,6,7-13C4)

• Product Name: 1,7-Dibromoheptane-1,2,6,7-13C4
• CAS No: 1173019-50-5
• MF: C₇H₁₄Br₂
• MW: 261.964680194855
• CID: 2615280
• PubChem ID: 71309601
• Update Time: 2025-04-21

1,7-Dibromoheptane-1,2,6,7-13C4 Chemical and Physical Properties

Names and Identifiers

• 1,7-Dibromoheptane-1,2,6,7-13C4
• 1,7-Dibromo(1,2,6,7-~13~C_4_)heptane
• DTXCID50696679
• 1,7-Dibromoheptane-1,2,6,7-13C4, 99 atom % 13C, 97% (CP)
• 1173019-50-5
• DTXSID10745935

• Inchi： 1S/C7H14Br2/c8-6-4-2-1-3-5-7-9/h1-7H2/i4+1,5+1,6+1,7+1
• InChI Key： LVWSZGCVEZRFBT-SQLBHGNYSA-N
• SMILES： Br[13CH2][13CH2]CCC[13CH2][13CH2]Br

Computed Properties

• Exact Mass: 261.95760Da
• Monoisotopic Mass: 259.95964Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 40.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų